Cas no 94109-61-2 (2-(Benzyl(tert-butyl)amino)-1-(3,5-dihydroxyphenyl)ethanone)

• Product Name: 2-(Benzyl(tert-butyl)amino)-1-(3,5-dihydroxyphenyl)ethanone
• CAS No: 94109-61-2
• MF: C₁₉H₂₄BrNO₃
• MW: 394.302764892578
• CID: 1063360
• PubChem ID: 121230792
• Update Time: 2025-10-31

2-(Benzyl(tert-butyl)amino)-1-(3,5-dihydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dihydroxyphenyl)-2-[(1,1-dimethylethyl)(phenylmethyl)amino]ethanone Hydrobromide
• TERBUTALINE, IMPURITY D: (2-(BENZYL-(1,1-DIMETHYLETHYL) AMINO)-1-(3,5-DIHYDROXYPHENYL) ETHANONE)
• 2-[Benzyl(tert-butyl)amino]-1-(3,5-dihydroxyphenyl)ethanone;hydrobromide
• 1797117-23-7
• BCP33827
• 94109-61-2
• Terbutaline Impurity D HBr
• 1-(3,5-Dihydroxyphenyl)-2-[(1,1-dimethylethyl)(phenylmethyl)amino]ethanoneHydrobromide
• DB-310907
• 2-(Benzyl(tert-butyl)amino)-1-(3,5-dihydroxyphenyl)ethanone

• Inchi： 1S/C19H23NO3.BrH/c1-19(2,3)20(12-14-7-5-4-6-8-14)13-18(23)15-9-16(21)11-17(22)10-15;/h4-11,21-22H,12-13H2,1-3H3;1H
• InChI Key： ROBMDUUOTVWJEL-UHFFFAOYSA-N
• SMILES： Br.O=C(C1C=C(C=C(C=1)O)O)CN(CC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 393.09396g/mol
• Monoisotopic Mass: 393.09396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Additional information on 2-(Benzyl(tert-butyl)amino)-1-(3,5-dihydroxyphenyl)ethanone

Professional Introduction to 2-(Benzyl(tert-butyl)amino)-1-(3,5-dihydroxyphenyl)ethanone (CAS No. 94109-61-2)

2-(Benzyl(tert-butyl)amino)-1-(3,5-dihydroxyphenyl)ethanone is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. With a CAS number of 94109-61-2, this molecule has been extensively studied for its potential applications in drug development and biochemical research. The compound's intricate structure, featuring both aromatic and aliphatic moieties, makes it a versatile scaffold for synthesizing novel therapeutic agents.

The pharmacological relevance of 2-(Benzyl(tert-butyl)amino)-1-(3,5-dihydroxyphenyl)ethanone stems from its ability to interact with various biological targets. Recent studies have highlighted its role in modulating enzymatic activities and cellular signaling pathways, which are crucial for treating a range of diseases. Specifically, the presence of hydroxyl groups in the 3,5-dihydroxyphenyl moiety enhances its solubility and bioavailability, making it an attractive candidate for oral administration.

In the realm of drug discovery, this compound has been explored for its potential anti-inflammatory and antioxidant properties. The benzyl(tert-butyl)amino group contributes to its stability and binding affinity, allowing it to serve as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

One of the most compelling aspects of 2-(Benzyl(tert-butyl)amino)-1-(3,5-dihydroxyphenyl)ethanone is its role in investigating novel mechanisms of action. For instance, studies have demonstrated its ability to inhibit specific kinases involved in cancer progression. By targeting these kinases, the compound can disrupt abnormal cell growth and induce apoptosis, offering a promising avenue for developing targeted cancer therapies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the complex framework of 2-(Benzyl(tert-butyl)amino)-1-(3,5-dihydroxyphenyl)ethanone.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have provided insights into its interactions with biological targets at the atomic level. These insights are invaluable for designing next-generation drugs with improved specificity and reduced side effects.

The versatility of 2-(Benzyl(tert-butyl)amino)-1-(3,5-dihydroxyphenyl)ethanone also extends to its use as an intermediate in the production of agrochemicals and specialty chemicals. Its structural features make it a suitable candidate for developing novel pesticides and herbicides that are more environmentally friendly and effective.

As research continues to evolve, the applications of this compound are expected to expand further. Collaborative efforts between academia and industry are crucial for translating laboratory findings into clinical applications. By fostering innovation and leveraging cutting-edge technologies, scientists can unlock the full potential of 2-(Benzyl(tert-butyl)amino)-1-(3,5-dihydroxyphenyl)ethanone and contribute to advancements in human health.